Cas no 54828-68-1 (Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-)
54828-68-1 structure
Product Name:Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-
CAS No:54828-68-1
MF:C9H10OS
MW:166.240101337433
CID:353571
PubChem ID:11105722
Update Time:2025-04-19
Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-
- 1-[(R)-ethenylsulfinyl]-4-methylbenzene
- ODAVDFDCUDDZPI-LLVKDONJSA-N
- (+)-(R)-p-tolyl vinyl sulphoxide
- DTXSID80455337
- 54828-68-1
- (r)-vinyl p-tolyl sulfoxide
-
- Inchi: 1S/C9H10OS/c1-3-11(10)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3/t11-/m1/s1
- InChI Key: ODAVDFDCUDDZPI-LLVKDONJSA-N
- SMILES: [S@@](C=C)(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 166.0453
- Monoisotopic Mass: 166.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.11180
Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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